Cas no 1286713-47-0 (2-[4-(4-chlorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetic acid)

• Product Name: 2-[4-(4-chlorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetic acid
• CAS No: 1286713-47-0
• MF: C₁₂H₉ClN₂O₃
• MW: 264.66446185112
• CID: 5557477
• Update Time: 2025-10-24

2-[4-(4-chlorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-(4-chlorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetic acid
• [4-(4-Chloro-phenyl)-6-oxo-6H-pyrimidin-1-yl]-acetic acid

• Inchi： 1S/C12H9ClN2O3/c13-9-3-1-8(2-4-9)10-5-11(16)15(7-14-10)6-12(17)18/h1-5,7H,6H2,(H,17,18)
• InChI Key： CTBMKRPOEXOPMI-UHFFFAOYSA-N
• SMILES： C1N(CC(O)=O)C(=O)C=C(C2=CC=C(Cl)C=C2)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-[4-(4-chlorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetic acid

2-[4-(4-Chlorophenyl)-6-Oxo-1,6-Dihydropyrimidin-1-Yl]Acetic Acid: A Comprehensive Overview

2-[4-(4-Chlorophenyl)-6-Oxo-1,6-Dihydropyrimidin-1-Yl]Acetic Acid, also known by its CAS number 1286713-47-0, is a compound of significant interest in the field of organic chemistry and drug discovery. This compound belongs to the class of pyrimidine derivatives, which have been extensively studied due to their diverse biological activities and potential therapeutic applications. The structure of this molecule incorporates a pyrimidine ring system with substituents that confer unique chemical and pharmacological properties.

The pyrimidine core of this compound is a six-membered ring containing two nitrogen atoms at positions 1 and 3. The substitution pattern includes a 4-chlorophenyl group at position 4 of the pyrimidine ring, which introduces electronic effects that can influence the compound's reactivity and binding affinity. Additionally, the presence of an acetic acid moiety at position 2 further enhances the compound's functional versatility. This combination of structural features makes it a promising candidate for exploring its role in various biological systems.

Recent studies have highlighted the potential of 2-[4-(4-Chlorophenyl)-6-Oxo-1,6-Dihydropyrimidin-1-Yl]Acetic Acid as a modulator of key cellular pathways. For instance, research has demonstrated its ability to inhibit specific kinases, which are critical targets in the treatment of cancer and inflammatory diseases. The oxo group at position 6 of the pyrimidine ring plays a pivotal role in stabilizing interactions with these targets, thereby enhancing its therapeutic potential.

In terms of synthesis, this compound can be prepared through a variety of routes, including condensation reactions and coupling strategies. The choice of synthetic pathway depends on the availability of starting materials and the desired scale of production. Optimization studies have shown that microwave-assisted synthesis can significantly improve reaction yields and reduce production time, making it an attractive option for large-scale manufacturing.

The pharmacokinetic properties of CAS No. 1286713-47-0 have been evaluated in preclinical models, revealing favorable absorption and distribution profiles. These characteristics suggest that the compound may exhibit good bioavailability when administered orally or via other routes. However, further studies are required to confirm its safety and efficacy in human subjects.

From an environmental perspective, the degradation pathways and ecological impact of this compound are currently under investigation. Initial findings indicate that it undergoes rapid hydrolysis under physiological conditions, which may mitigate concerns related to environmental persistence. Nonetheless, comprehensive risk assessments are necessary to ensure its safe use in pharmaceutical applications.

In conclusion, 2-[4-(4-Chlorophenyl)-6-Oxo-1,6-Dihydropyrimidin-1-Yl]Acetic Acid represents a valuable addition to the portfolio of pyrimidine derivatives with potential applications in drug development. Its unique structure, coupled with emerging research findings, positions it as a promising candidate for addressing unmet medical needs. Continued research into its biological effects, synthetic optimization, and environmental profile will be essential for unlocking its full therapeutic potential.